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Compound of Interest

Compound Name: Antheraxanthin A

CAS No.: 640-03-9

Cat. No.: B039726 Get Quote

Executive Summary: The "Grade A" Distinction
In the context of high-precision research, Antheraxanthin (C₄₀H₅₆O₃) standards are often

categorized by purity grades.[1] While "Antheraxanthin A" is not a standard IUPAC

nomenclature, in commercial and laboratory parlance, it typically refers to High-Purity (>95%)

all-trans Antheraxanthin suitable for quantitative HPLC and metabolic flux analysis.[1] Lower

grades often contain significant fractions of cis-isomers (9-cis or 13-cis) or degradation

products like Mutatoxanthin (furanoid rearrangement products).[1]

This guide provides a rigorous, self-validating framework to assess whether a standard meets

the "Grade A" criteria required for reliable biological data.

Chemical Identity & Stability Profile[1]
Before assessment, one must understand the molecule's vulnerabilities. Antheraxanthin

contains a 5,6-epoxy group on one β-ionone ring.[1] This epoxide is highly labile.[1]

Primary Degradation Pathway: Acidic conditions or heat cause the 5,6-epoxide to rearrange

into a 5,8-furanoxide (Mutatoxanthin).[1]

Isomerization: Exposure to light promotes trans-to-cis isomerization, altering the absorption

coefficient and biological activity.[1]
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Chemical Properties Table[1][2][3][4][5][6]
Property Specification for High Purity Standard

CAS Number 640-03-9

Molecular Weight 584.88 g/mol

Appearance Deep yellow to orange crystalline solid

Solubility
Soluble in Ethanol, Acetone, MTBE; Insoluble in

Water

Absorption Maxima (EtOH)
422 nm, 446 nm, 475 nm (Characteristic "Three-

Finger" Spectra)

Molar Extinction Coeff. (at 446 nm in Ethanol)

Specific Extinction (at 446 nm in Ethanol)

Comparative Assessment Methodology
To objectively compare a new batch of Antheraxanthin against a reference or alternative

vendor, use this three-tiered approach.

Tier 1: Spectroscopic Validation (UV-Vis)
Objective: Confirm identity and check for gross degradation (furanoid presence).

Method: Dissolve trace standard in HPLC-grade Ethanol. Scan 300–550 nm.[1][2]

Pass Criteria: Distinct fine structure (three peaks).

Fail Criteria: Loss of fine structure (smoothing) or hypsochromic shift (blue shift) of ~20 nm,

indicating rearrangement to Mutatoxanthin.

Tier 2: Chromatographic Purity (HPLC/UPLC)
Objective: Quantify cis-isomers and impurities.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b039726?utm_src=pdf-body
https://cymitquimica.com/cas/640-03-9/
https://www.researchgate.net/publication/316094562_SPECTRAL_CHARACTERISTICS_AND_SOLUBILITY_OF_beta-CAROTENE_AND_ZEAXANTHIN_IN_DIFFERENT_SOLVENTS
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b039726?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Critical Choice: A C30 Carotenoid column is mandatory for "Grade A" assessment.[1]

Standard C18 columns often co-elute 9-cis and all-trans isomers, falsely inflating purity

values.[1]

Tier 3: Structural Certainty (MS/NMR)
Objective: Absolute confirmation (required for Primary Reference Standards).[1]

MS: Confirm parent ion

584.9

.

NMR:

-NMR to verify the stereochemistry of the epoxide ring protons.

Detailed Experimental Protocols
Protocol A: High-Resolution HPLC Purity Assessment
This protocol separates the all-trans isomer from the cis-isomers and furanoid derivatives.[1]

Equipment: HPLC with Photodiode Array (PDA) Detector. Column: YMC Carotenoid C30 (250 x

4.6 mm, 5 µm) or equivalent. Temperature: 25°C (Lower temperature improves isomer

separation).[1]

Mobile Phase:

Solvent A: Methanol:MTBE:Water (81:15:4 v/v/v)[1]

Solvent B: Methanol:MTBE:Water (10:90:0 v/v/v) - Note: High MTBE content elutes non-

polar retained compounds.[1]

Gradient Program:
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Time (min) % Solvent A % Solvent B Flow Rate (mL/min)

0 100 0 1.0

15 100 0 1.0

45 0 100 1.0

50 0 100 1.0

| 55 | 100 | 0 | 1.0 |[1]

Detection:

Monitor at 445 nm (Max absorption).[1]

Monitor at 280 nm (Protein/colorless impurities).[1]

Calculation:

Protocol B: Handling and Storage (The "Self-Validating"
Step)
Antheraxanthin is notoriously unstable.[1] A "Grade A" standard can degrade to "Grade B" in

hours if mishandled.[1]

Arrival: Store immediately at -80°C.

Aliquot: Dissolve under yellow light or low light. Flush vials with Nitrogen/Argon gas before

sealing.[1]

Validation: Re-run UV-Vis spectrum immediately before any critical experiment. If the ratio of

Peak III/II height drops below 0.9, repurify.

Visualizing the Logic
Diagram 1: Purity Assessment Workflow
This flowchart illustrates the decision-making process for accepting or rejecting a standard.[1]
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Caption: Workflow for validating Antheraxanthin purity. UV-Vis acts as a rapid 'gatekeeper'

before expensive HPLC analysis.[1]

Diagram 2: The Degradation Trap
Understanding why standards fail is crucial. This diagram shows the chemical pathway that

destroys purity.
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Caption: Mechanistic pathways of Antheraxanthin degradation. Acidic solvents or silica

columns can trigger the epoxide rearrangement.

Comparative Data Summary
The following table synthesizes typical data observed when comparing a high-quality

commercial standard ("Standard A") against an older or lower-grade alternative ("Standard B").
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Parameter
Standard A (High
Purity)

Standard B
(Degraded/Low
Grade)

Impact on
Research

HPLC Purity (C30) > 96% all-trans
~ 82% (Mix of trans,

cis, furanoids)

Inaccurate kinetic

constants (

,

) in enzyme assays.[1]

UV 446 nm (Sharp peaks) 428 nm (Blue shifted)

Incorrect

concentration

calculation if using

standard

.

Isomer Ratio < 2% cis-isomers > 10% cis-isomers

cis-isomers may not

bind to VDE/ZEP

enzymes efficiently.[1]

Solution Color Bright Orange-Yellow
Pale Yellow /

Brownish tint

Visual indicator of

oxidation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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